Cas no 945419-64-7 (Bicalutamide Sulfoxide)

Bicalutamide Sulfoxide structure
Bicalutamide Sulfoxide structure
Product Name:Bicalutamide Sulfoxide
CAS No:945419-64-7
MF:C18H14F4N2O3S
MW:414.373977184296
CID:796864
PubChem ID:42604713
Update Time:2024-10-25

Bicalutamide Sulfoxide Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methyl-
    • Bicalutamide Sulfoxide
    • rel-(R*,S*)-Bicalutamide Sulfoxide
    • N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfinyl-2-hydroxy-2-methylpropanamide
    • N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methylpropanamide
    • N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methylpropanamide (ACI)
    • N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methylpropanamide; Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methyl-; Bicalutamide Related Compound A
    • STL450966
    • MHWPKBKCPXTKJS-UHFFFAOYSA-N
    • Propanamide,N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methyl-
    • AKOS025149221
    • 945419-64-7
    • SCHEMBL4543527
    • Inchi： 1S/C18H14F4N2O3S/c1-17(26,10-28(27)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)
    • InChI Key： MHWPKBKCPXTKJS-UHFFFAOYSA-N
    • SMILES： N#CC1C(C(F)(F)F)=CC(NC(C(CS(C2C=CC(F)=CC=2)=O)(C)O)=O)=CC=1

Computed Properties

  • Exact Mass: 414.06600
  • Monoisotopic Mass: 414.06612613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 140 ºC
  • Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
  • PSA: 112.89000
  • LogP: 4.72868

Bicalutamide Sulfoxide Security Information

  • Hazardous Material transportation number：NONH for all modes of transport

Bicalutamide Sulfoxide Pricemore >>

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N-[4-Amido-3-(trifluoromethyl)phenyl-3-[(4-fluorophenyl)-(R,S)-sulphinyl]-(R,S)-2-hydroxy-2-methylpropanamide
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
1071213-25MG
Bicalutamide Related Compound A
 945419-64-7
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 ¥10636.77 2023-09-09

Bicalutamide Sulfoxide Production Method

Production Method 1

371-42-6 371-42-6
90357-53-2 90357-53-2
945419-64-7 945419-64-7
Reaction Conditions
1.1 Solvents: Acetonitrile ;  10 h, 45 °C
Reference
Synthesis method of bicalutamide as antitumor drug for treating prostate cancer by using N-(4-cyano-3-(trifluoromethyl)phenyl)methacrylamide and 4-fluorobenzenethiol as raw material
, China, , ,

Production Method 2

90356-78-8 90356-78-8
945419-64-7 945419-64-7
Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium peroxoborate ;  45 min, rt; 2 h, rt
Reference
Synthesis of potential impurities of bicalutamide
Bhise, Nandu Baban; Sathe, Dhananjay Govind; Radhakrishanan, Tarur; Deore, Raviraj, Synthetic Communications, 2009, 39(9), 1516-1526

Bicalutamide Sulfoxide Raw materials

Bicalutamide Sulfoxide Preparation Products

Bicalutamide Sulfoxide Related Literature

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